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Synthesis Methodologies and Protocols

Based on the available patent and commercial data, here are more detailed explanations of the synthesis

pathways.

¢ Solvent-Free Gasification Method: This method involves vaporizing the liquid raw materials (IN-
propyl chloroformate and N,N-dimethyl-1,3-propanediamine) before they are introduced to the
reaction zone [1]. The reaction occurs in the gas phase, which eliminates the need for any solvent and
avoids the generation of wastewater or other process wastes, making it an environmentally friendly

("green") alternative [1].

e Conventional Aqueous Phase Synthesis: The general method involves charging a reaction kettle with
N,N-dimethyl-1,3-propanediamine, water, and an anti-hydrolysis agent [2] [3]. N-propyl chloroformate
is then added dropwise while carefully maintaining a low temperature (e.g., between 23-28 °C) over
several hours to control the reaction speed and minimize hydrolysis of the chloroformate [3]. After the
addition is complete, the mixture undergoes a thermal insulation step for about two hours, followed by

vacuum dehydration at temperatures not exceeding 110 °C to obtain the final product [3].

e Continuous Flow in a Microreactor: This modern approach uses a microreactor system for
continuous production. The reagents (diamine, chloroformate, and water) are pumped from separate
tanks into the microreactor at precisely controlled flow rates (e.g., 20.54 parts/min for chloroformate,

16.95 parts/min for diamine, and 17.15 parts/min for water) and a set temperature (e.g., 50 °C) [4].
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The total residence time for the reaction in this specific example was about 18.3 minutes,

demonstrating a highly efficient and rapid process [4].

Physical & Chemical Property Data

For researchers, the following data is crucial for process design and analysis:

Property Value Reference | Notes

Molecular Formula CoH21CIN202 [3]

Molecular Weight 224.73 g/mol [3]

Melting Point 64.2 °C [3]

Water Solubility (at 20°C) 1005 g/L High; at pH 7 [3]

Octanol-Water Partition Coeff. (Log P) -1.4 At pH 7, 20°C [3]

Dissociation Constant (pKa) 9.6 [3]

Minimum Active Substance Purity 92 -97% Typical commercial specification [3]

Reaction Pathway Visualization

The core synthesis of propameocarb hydrochloride is a straightforward condensation reaction. The

following diagram illustrates the pathway and the different process environments.
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N-Propyl Chloroformate

Reaction Propamocarb Hydrochloride

Click to download full resolution via product page

This diagram illustrates the core chemical reaction and the three primary industrial process environments

used for synthesis.

Application and Regulatory Notes

e Primary Use: Propamocarb hydrochloride is a systemic carbamate fungicide effective against
Oomycetes, including pathogens like Pythium and Phytophthora, which cause diseases such as
damping-off and downy mildew [5] [3]. It is used on a variety of crops, including cucumbers,
tomatoes, potatoes, and ornamental plants [3].

¢ Mode of Action: Its fungicidal action is related to the inhibition of lipid synthesis and affects
membrane function [3].

¢ Regulatory Status: It is approved for use in the European Union, with an inclusion expiry date of
January 31, 2027 [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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